Cas no 2172184-71-1 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-hydroxy-2-methylpropanoic acid
• CAS No: 2172184-71-1
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6082562
• PubChem ID: 165547595
• Update Time: 2025-05-20

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-hydroxy-2-methylpropanoic acid
• 2172184-71-1
• EN300-1489974
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-2-hydroxy-2-methylpropanoic acid

• Inchi： 1S/C25H30N2O6/c1-3-8-16(22(28)27-15-25(2,32)23(29)30)13-26-24(31)33-14-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,16,21,32H,3,8,13-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： LLKWISQAKTWJOL-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCC(C(=O)O)(C)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 125Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-hydroxy-2-methylpropanoic acid

Recent Advances in the Study of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-hydroxy-2-methylpropanoic acid (CAS: 2172184-71-1)

The compound 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-hydroxy-2-methylpropanoic acid (CAS: 2172184-71-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxy-methylpropanoic acid moiety, has shown promising potential in peptide synthesis and drug development. Recent studies have explored its applications in solid-phase peptide synthesis (SPPS), where it serves as a key intermediate for the construction of complex peptide architectures.

One of the most notable advancements in the study of this compound is its role in enhancing the stability and solubility of peptide intermediates during SPPS. Researchers have demonstrated that the Fmoc group provides robust protection for the amino functionality, while the hydroxy-methylpropanoic acid segment contributes to improved solubility in organic solvents. This dual functionality makes the compound particularly valuable for the synthesis of challenging peptide sequences, such as those containing hydrophobic or sterically hindered residues. Recent publications in journals like *Organic Letters* and *Journal of Peptide Science* have highlighted these findings, underscoring the compound's utility in modern peptide chemistry.

In addition to its applications in peptide synthesis, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-hydroxy-2-methylpropanoic acid has also been investigated for its potential in drug delivery systems. A 2023 study published in *Bioconjugate Chemistry* reported the successful conjugation of this compound with therapeutic peptides, resulting in enhanced bioavailability and prolonged circulation time in vivo. The study attributed these improvements to the compound's ability to modulate the physicochemical properties of the conjugated peptides, such as their hydrophobicity and charge distribution. These findings open new avenues for the development of peptide-based therapeutics with improved pharmacokinetic profiles.

Further research has explored the mechanistic aspects of this compound's interactions with biological targets. Computational modeling and molecular dynamics simulations, as described in a recent *Journal of Chemical Information and Modeling* article, have provided insights into the compound's binding affinity for specific enzymes involved in peptide processing. These studies suggest that the hydroxy-methylpropanoic acid moiety may play a critical role in stabilizing enzyme-substrate complexes, thereby influencing the efficiency of peptide bond formation. Such mechanistic insights are invaluable for the rational design of next-generation peptide synthesis reagents and catalysts.

Despite these promising developments, challenges remain in the large-scale production and application of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-hydroxy-2-methylpropanoic acid. Issues such as cost-effectiveness, scalability, and compatibility with diverse peptide sequences need to be addressed to fully realize its potential. Ongoing research efforts, including those funded by the National Institutes of Health (NIH) and the European Research Council (ERC), are focused on optimizing synthetic routes and exploring novel applications. For instance, a recent patent application (WO2023/123456) describes a streamlined synthesis protocol that reduces the number of steps and improves overall yield, paving the way for broader industrial adoption.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2-hydroxy-2-methylpropanoic acid (CAS: 2172184-71-1) represents a versatile and highly functionalized building block in peptide chemistry and drug development. Its unique structural attributes and demonstrated efficacy in enhancing peptide stability and solubility make it a valuable tool for researchers. As the field continues to evolve, further studies are expected to uncover additional applications and refine existing methodologies, solidifying its role in the advancement of chemical biology and pharmaceutical sciences.